Cas no 1007514-87-5 (5-methyl-1-(propan-2-yl)-1H-pyrazol-3-ylmethanol)

5-methyl-1-(propan-2-yl)-1H-pyrazol-3-ylmethanol structure
1007514-87-5 structure
Product Name:5-methyl-1-(propan-2-yl)-1H-pyrazol-3-ylmethanol
CAS No:1007514-87-5
MF:C8H14N2O
MW:154.209561824799
MDL:MFCD08700539
CID:4558939
PubChem ID:23005569
Update Time:2023-11-24

5-methyl-1-(propan-2-yl)-1H-pyrazol-3-ylmethanol Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-3-methanol, 5-methyl-1-(1-methylethyl)-
    • [5-methyl-1-(propan-2-yl)-1H-pyrazol-3-yl]methanol
    • (5-Methyl-1-propan-2-ylpyrazol-3-yl)methanol
    • 5-methyl-1-(propan-2-yl)-1H-pyrazol-3-ylmethanol
    • MDL: MFCD08700539
    • Inchi: 1S/C8H14N2O/c1-6(2)10-7(3)4-8(5-11)9-10/h4,6,11H,5H2,1-3H3
    • InChI Key: PBVRTSZRWRBWIU-UHFFFAOYSA-N
    • SMILES: N1(C(C)C)C(C)=CC(CO)=N1

Computed Properties

  • Exact Mass: 154.110613g/mol
  • Monoisotopic Mass: 154.110613g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 127
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 154.21g/mol
  • XLogP3: 0.5
  • Topological Polar Surface Area: 38Ų

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